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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of chromic
nitrate, with a primary focus on chromium(lll) nitrate nonahydrate (Cr(NOs)3-9H20). The
information herein is intended to support laboratory research, chemical synthesis, and
formulation development.

Core Physical and Chemical Properties

Chromium(lll) nitrate is an inorganic compound that typically exists as a dark violet,
hygroscopic crystalline solid in its nonahydrate form.[1] The anhydrous form presents as green
crystals.[1] It is a key reagent in the synthesis of chromium coordination complexes and finds
applications in the dyeing industry and the production of alkali metal-free catalysts.[1]

Property Value (Nonahydrate)
Molecular Formula Cr(NO3)3-9H20

Molar Mass 400.15 g/mol
Appearance Purple-violet crystals
Density 1.85 g/cm3

Melting Point 60.06 °C

Boiling Point > 100 °C (decomposes)
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Solubility of Chromic Nitrate

Chromic nitrate demonstrates a wide range of solubility depending on the solvent. It is highly

soluble in polar solvents like water and alcohols.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for chromium(lII)

nitrate nonahydrate.

Solvent Temperature (°C) Solubility
Water 15 208 g/100 g
Water 20 81 g/100 mL
Water 20 810 g/L

yualitative Solubil

Solvent Solubility
Alcohol (general) Soluble
Ethanol Soluble
Acetone Soluble
Benzene Insoluble
Chloroform Insoluble
Carbon Tetrachloride Insoluble

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for many applications. Below are detailed

methodologies for key experiments.
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Protocol 1: Gravimetric Method for Equilibrium
Solubility Determination

This is a standard method for determining the solubility of a solid in a liquid solvent.

Materials:

Chromium(lll) nitrate nonahydrate

Selected solvent (e.g., deionized water, ethanol)

Temperature-controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um or less)
Drying oven

Glass vials with screw caps

Spatula and weighing paper

Procedure:

Preparation of Supersaturated Solution: To a series of glass vials, add an excess amount of
chromium(IIl) nitrate nonahydrate to a known volume of the solvent. The excess solid is
crucial to ensure that equilibrium is reached from a state of saturation.

Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker or
water bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient
period (typically 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature for at least 2 hours to allow the excess solid to settle.

Sampling: Carefully withdraw a known volume of the supernatant (the clear saturated
solution) using a pre-warmed syringe to avoid premature crystallization. Immediately filter the
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solution using a syringe filter into a pre-weighed, dry vial.

o Solvent Evaporation: Weigh the vial containing the filtered saturated solution. Place the vial
in a drying oven at a temperature sufficient to evaporate the solvent without decomposing
the chromic nitrate (e.g., 60-70 °C). Dry to a constant weight.

o Calculation: Once the solvent is completely evaporated, weigh the vial containing the dry
chromic nitrate. The solubility can be calculated as follows:

Solubility ( g/100 mL) = (mass of dry solute / volume of supernatant taken) * 100

Protocol 2: Tiered Approach for Qualitative and Semi-
Quantitative Solubility Assessment

This protocol provides a systematic workflow for assessing solubility in various solvents, which
is particularly useful when screening for suitable formulation vehicles.

Materials:

Chromium(lll) nitrate nonahydrate

A range of solvents (e.g., water, ethanol, acetone)

Glass test tubes or vials

Vortex mixer

Water bath sonicator

Temperature-controlled water bath (37 °C)

Procedure:

e Tier 1 (High Concentration):

o Weigh approximately 20 mg of chromic nitrate into a glass vial.

o Add 1 mL of the test solvent.
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[e]

Vortex the vial for 1-2 minutes at room temperature.

o

If the solid has not dissolved, sonicate in a water bath for up to 5 minutes.

[¢]

If the solid is still not dissolved, warm the solution to 37 °C for up to 60 minutes.

[¢]

Visually inspect for complete dissolution (a clear solution with no visible particles). If
dissolved, the solubility is = 20 mg/mL.

e Tier 2 (Medium Concentration):

o If the compound did not dissolve in Tier 1, add an additional 9 mL of the solvent to the
same vial to achieve a concentration of 2 mg/mL.

o Repeat the mixing, sonicating, and warming steps as described in Tier 1.
o If dissolved, the solubility is between 2 mg/mL and 20 mg/mL.
e Tier 3 (Low Concentration):

o If the compound did not dissolve in Tier 2, take a 1 mL aliquot of the suspension and dilute
it with 9 mL of the solvent in a new vial to achieve a concentration of 0.2 mg/mL.

o Repeat the mixing, sonicating, and warming steps.

o If dissolved, the solubility is between 0.2 mg/mL and 2 mg/mL. If it remains insoluble, the
solubility is < 0.2 mg/mL.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Gravimetric Solubility Determination

Prepare Supersaturated Solution
(Excess Solute in Known Volume of Solvent)

Equilibrate at Constant Temperature
(24-48h with Agitation)

Settle Undissolved Solid

Withdraw and Filter Known
Volume of Supernatant

Weigh Filtered Saturated Solution

Evaporate Solvent to Dryness

Weigh Dry Solute

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Tiered Solubility Assessment

Start with Test Solvent

Prepare 20 mg/mL Mixture

Mix / Sonicate / Warm

Dilute to 2 mg/mL

Solubility = 20 mg/mL

Mix / Sonicate / Warm

Dilute to 0.2 mg/mL

Solubility 2-20 mg/mL

Mix / Sonicate / Warm

Solubility 0.2-2 mg/mL Solubility < 0.2 mg/mL
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Caption: Workflow for Tiered Solubility Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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